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Introduction

Pik-lll is a potent and selective inhibitor of Vps34 (Vacuolar protein sorting 34), the catalytic
subunit of the class Il phosphoinositide 3-kinase (PI3K-IIl).[1] Vps34 plays a crucial role in the
initiation of autophagy, a cellular process responsible for the degradation of damaged
organelles and proteins. By inhibiting Vps34, Pik-lll effectively blocks the autophagic process,
making it a valuable tool for investigating the role of autophagy in cancer biology and a
potential therapeutic agent.[1] This document provides detailed application notes and protocols
for the use of Pik-Ill in various cancer research models.

Mechanism of Action

Pik-lll selectively inhibits the lipid kinase activity of Vps34, which is responsible for
phosphorylating phosphatidylinositol (Pl) to generate phosphatidylinositol 3-phosphate (PI3P).
PI3P is essential for the recruitment of autophagy-related proteins to the phagophore, the
precursor to the autophagosome. Inhibition of Vps34 by Pik-Ill prevents the formation of
autophagosomes and subsequent lysosomal degradation of cellular components.[1]

Data Presentation
In Vitro Inhibitory Activity of Pik-ll
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The following table summarizes the known inhibitory concentrations (IC50) of Pik-lll against its
primary target and in various cell lines. Researchers should note that the potency of Pik-1ll can
vary between different cell lines and experimental conditions.

Target/Cell Line Assay Type IC50 Value (pM) Reference
Vps34 Cell-free assay 0.018 [1]
PI(3)Kd Cell-free assay 1.2 [1]
u20s Functional assay 0.012 [1]
DLD1 Functional assay 1-10 [1]

Note: Comprehensive IC50 data for Pik-1ll across a wide panel of cancer cell lines is not readily
available in the public domain. Researchers are advised to determine the IC50 for their specific
cell line of interest empirically.

Mandatory Visualizations
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Caption: Pik-Ill inhibits the Vps34-mediated production of PI3P, a critical step in the initiation of
autophagy.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610108?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

